Cas no 168471-22-5 (Fmoc-D-Trp(Me)-OH)

• Product Name: Fmoc-D-Trp(Me)-OH
• CAS No: 168471-22-5
• MF: C₂₇H₂₄N₂O₄
• MW: 440.490467071533
• MDL: MFCD09037398
• CID: 905054
• Update Time: 2025-05-21

Fmoc-D-Trp(Me)-OH Chemical and Physical Properties

Names and Identifiers

• (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(1-methyl-1H-indol-3-yl)propanoic acid
• (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(1-methylindol-3-yl)propanoic acid
• Fmoc-D-Trp(Me)-OH
• AK120849
• KB-209612
• Fmoc-1-Methyl-D-tryptophan
• N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-1-methyl-D-tryptophan
• (9H-Fluoren-9-yl)MethOxy]Carbonyl 1-Methyl-D-tryptophan

• MDL： MFCD09037398
• Inchi： 1S/C27H24N2O4/c1-29-15-17(18-8-6-7-13-25(18)29)14-24(26(30)31)28-27(32)33-16-23-21-11-4-2-9-19(21)20-10-3-5-12-22(20)23/h2-13,15,23-24H,14,16H2,1H3,(H,28,32)(H,30,31)/t24-/m1/s1
• InChI Key： GDPXIUSEXJJUGT-XMMPIXPASA-N
• SMILES： O(C(N[C@@H](C(=O)O)CC1=CN(C)C2C=CC=CC1=2)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 440.17400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8

Experimental Properties

• Density: 1.30
• PSA: 80.56000
• LogP: 5.10360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Fmoc-D-Trp(Me)-OH

Recent Advances in the Application of Fmoc-D-Trp(Me)-OH (CAS: 168471-22-5) in Chemical Biology and Pharmaceutical Research

The chemical compound Fmoc-D-Trp(Me)-OH (CAS: 168471-22-5) has garnered significant attention in recent years due to its versatile applications in peptide synthesis and drug development. This protected amino acid derivative, featuring a fluorenylmethyloxycarbonyl (Fmoc) group and a methylated tryptophan side chain, is widely utilized in solid-phase peptide synthesis (SPPS) to enhance stability and control stereochemistry. Recent studies have explored its role in the design of novel therapeutic peptides, peptidomimetics, and bioactive molecules, highlighting its potential in addressing challenges related to peptide bioavailability and target specificity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of Fmoc-D-Trp(Me)-OH in the synthesis of cyclic peptides targeting G-protein-coupled receptors (GPCRs). The methylation of the tryptophan side chain was found to improve metabolic stability and reduce susceptibility to enzymatic degradation, thereby extending the half-life of the resulting peptides. This advancement is particularly relevant for the development of peptide-based therapeutics for neurological disorders and cancer, where GPCRs play a critical role in disease progression.

In addition to its applications in peptide therapeutics, Fmoc-D-Trp(Me)-OH has been employed in the development of supramolecular hydrogels for drug delivery systems. Research published in Advanced Materials (2024) showcased the compound's ability to self-assemble into nanostructures under physiological conditions, enabling the controlled release of encapsulated drugs. This property is attributed to the hydrophobic interactions of the methylated tryptophan moiety, which facilitates the formation of stable gel networks. Such hydrogels have shown promise in localized drug delivery for conditions like chronic wounds and inflammatory diseases.

Furthermore, the compound's role in the synthesis of peptidomimetics has been a focal point of recent investigations. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the use of Fmoc-D-Trp(Me)-OH to create non-natural amino acid derivatives with enhanced binding affinity for protein-protein interaction (PPI) targets. These derivatives were designed to mimic the structural features of native peptides while offering improved pharmacokinetic properties, paving the way for novel inhibitors of PPIs involved in cancer and infectious diseases.

Despite these advancements, challenges remain in optimizing the synthetic protocols for Fmoc-D-Trp(Me)-OH to ensure high yield and purity. Recent methodological improvements, such as the use of microwave-assisted SPPS and novel coupling reagents, have addressed some of these issues, as detailed in a 2023 Tetrahedron publication. These innovations have reduced side reactions and improved the efficiency of incorporating Fmoc-D-Trp(Me)-OH into complex peptide sequences.

In conclusion, Fmoc-D-Trp(Me)-OH (CAS: 168471-22-5) continues to be a cornerstone in chemical biology and pharmaceutical research, with its applications spanning peptide therapeutics, drug delivery systems, and peptidomimetic design. Ongoing research aims to further exploit its unique properties to overcome limitations in peptide-based drug development, offering exciting prospects for future therapeutic innovations.